Cas no 864925-39-3 (N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide)

• Product Name: N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• CAS No: 864925-39-3
• MF: C₁₃H₁₆N₂O₂S
• MW: 264.343341827393
• CID: 5971761
• PubChem ID: 4134602
• Update Time: 2025-07-15

N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• (E)-N-(4-ethoxy-3-ethylbenzo[d]thiazol-2(3H)-ylidene)acetamide
• Acetamide, N-(4-ethoxy-3-ethyl-2(3H)-benzothiazolylidene)-
• N-[(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]acetamide
• SR-01000011219
• F1297-0105
• N-(4-ethoxy-3-ethyl-1,3-benzothiazol-2-ylidene)acetamide
• SR-01000011219-1
• AKOS024604232
• 864925-39-3

• Inchi： 1S/C13H16N2O2S/c1-4-15-12-10(17-5-2)7-6-8-11(12)18-13(15)14-9(3)16/h6-8H,4-5H2,1-3H3
• InChI Key： JIBNPYJUVDUBHY-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=C(OCC)C=CC=C2S1)(=O)C

Computed Properties

• Exact Mass: 264.09324893g/mol
• Monoisotopic Mass: 264.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 409.8±47.0 °C(Predicted)
• pka: 0.13±0.20(Predicted)

Additional information on N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

Professional Introduction to N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS No. 864925-39-3)

N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

This compound, identified by the CAS number 864925-39-3, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure incorporates a benzothiazole core, which is a well-documented scaffold in medicinal chemistry due to its versatile biological activities. The benzothiazole moiety is particularly recognized for its role in the development of drugs targeting various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications.

The specific substitution pattern of this compound, featuring ethoxy and ethyl groups at strategic positions, contributes to its unique chemical and pharmacological properties. The presence of the 2E configuration suggests a specific stereochemical arrangement that may influence its interactions with biological targets. This stereochemistry is often a critical factor in determining the efficacy and selectivity of a drug molecule.

In recent years, there has been growing interest in heterocyclic compounds as potential therapeutic agents. Benzothiazole derivatives have been extensively studied for their ability to modulate various biological pathways. For instance, studies have shown that certain benzothiazole-based compounds can inhibit enzymes involved in inflammation and oxidative stress, making them promising candidates for treating chronic inflammatory diseases.

The acetylamide functional group in the molecule may contribute to its solubility and bioavailability, which are crucial factors in drug development. Additionally, the dihydrobenzothiazole ring system can enhance the compound's ability to cross cell membranes, facilitating its absorption and distribution within the body.

Recent research has highlighted the potential of N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide as a lead compound for further pharmacological exploration. Preliminary studies have demonstrated its activity against several disease models, including those related to neurodegenerative disorders. The compound's ability to interact with specific protein targets suggests that it may be developed into a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzothiazole core.

The pharmacokinetic properties of N-(2E)-4-ethoxy-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide are currently under investigation to optimize its delivery and efficacy. Studies are being conducted to determine its metabolic pathways and excretion rates in various organisms. Understanding these processes is essential for designing effective dosing regimens and minimizing potential side effects.

In conclusion, N-(2E strong>) - < strong >4 - ethoxy strong > - < strong > 3 - ethyl strong > - < strong > 2 , 3 - dihydro strong > - < strong > 1 , 3 - benzothiazol strong > - < strong > 2 strong > - ylideneacetamide (CAS No. 864925-39-3) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activity make it an attractive molecule for therapeutic intervention in various diseases. Continued research into its pharmacological properties will likely uncover new opportunities for medical applications.